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Compound of Interest

Compound Name: Fubp1-IN-2

Cat. No.: B11269951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Fubp1-IN-2, a

potent inhibitor of the Far Upstream Element (FUSE) Binding Protein 1 (FUBP1), in cell culture

applications.

Introduction
Far Upstream Element (FUSE) Binding Protein 1 (FUBP1) is a DNA- and RNA-binding protein

that plays a critical role in regulating the transcription of several important genes, most notably

the proto-oncogene MYC.[1] FUBP1 acts as a transcriptional activator of MYC, and its

overexpression has been implicated in the progression of various cancers, including

hepatocellular carcinoma, colon cancer, and glioma.[2] Fubp1-IN-2 is a small molecule inhibitor

that has been shown to disrupt FUBP1 function, leading to a reduction in c-Myc expression and

an increase in the expression of the cell cycle inhibitor p21.[3] This makes Fubp1-IN-2 a

valuable tool for studying the biological roles of FUBP1 and for investigating its potential as a

therapeutic target in cancer.

Solubility and Stability
Proper handling and storage of Fubp1-IN-2 are crucial for maintaining its activity and ensuring

reproducible experimental results.

Solubility:
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Fubp1-IN-2 is readily soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility Concentration Notes

DMSO 116.67 mg/mL 243.08 mM

Ultrasonic treatment

may be required to

fully dissolve the

compound.[3]

Storage and Stability:

Form Storage Temperature Stability

Powder -20°C 3 years

Powder 4°C 2 years

In DMSO -80°C 6 months

In DMSO -20°C 1 month

Note on Stability in Cell Culture Media: The stability of Fubp1-IN-2 in aqueous cell culture

media at 37°C has not been extensively reported in the literature. It is recommended that

researchers determine the stability of Fubp1-IN-2 under their specific experimental conditions.

This can be achieved by incubating the compound in media for various time points and then

assessing its effect on a known downstream target, such as c-Myc expression.

Biological Activity in Cell Culture
Inhibition of FUBP1 by Fubp1-IN-2 is expected to elicit several key cellular responses:

Downregulation of c-Myc: As a primary target of FUBP1, the mRNA and protein levels of c-

Myc are expected to decrease upon treatment with Fubp1-IN-2.[3]

Upregulation of p21: FUBP1 is known to repress the transcription of the cyclin-dependent

kinase inhibitor p21. Inhibition of FUBP1 should therefore lead to an increase in p21 mRNA

and protein levels.[1][3]
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Cell Cycle Arrest: The upregulation of p21 can lead to cell cycle arrest, primarily at the G1/S

transition.

Induction of Apoptosis: Prolonged inhibition of FUBP1 and the subsequent decrease in c-

Myc, a pro-survival factor, may lead to the induction of apoptosis.

Experimental Protocols
The following are general protocols for utilizing Fubp1-IN-2 in cell culture. It is crucial to

optimize these protocols for your specific cell line and experimental goals.

Preparation of Fubp1-IN-2 Stock Solution
Reconstitution: Prepare a high-concentration stock solution of Fubp1-IN-2 in sterile DMSO.

For example, to make a 10 mM stock solution, dissolve the appropriate amount of Fubp1-IN-
2 powder in DMSO. Use of sonication may be necessary for complete dissolution.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as per the stability data.[3]

Determining the Optimal Working Concentration
The optimal concentration of Fubp1-IN-2 will vary depending on the cell line and the desired

biological effect. It is essential to perform a dose-response experiment to determine the ideal

concentration for your studies.

Protocol for Dose-Response and Cytotoxicity Assay (e.g., using CCK-8):

Cell Seeding: Seed your cells of interest in a 96-well plate at a density that allows for

logarithmic growth over the course of the experiment.

Treatment: The following day, treat the cells with a range of Fubp1-IN-2 concentrations (e.g.,

0.1, 0.5, 1, 5, 10, 25, 50, 100 µM). Include a DMSO-only vehicle control.

Incubation: Incubate the cells for a period relevant to your assay (e.g., 24, 48, or 72 hours).

Viability Assay: Add Cell Counting Kit-8 (CCK-8) reagent to each well and incubate according

to the manufacturer's instructions.
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Measurement: Measure the absorbance at 450 nm using a microplate reader.

Analysis: Calculate the cell viability as a percentage of the vehicle-treated control. Plot the

viability against the Fubp1-IN-2 concentration to determine the IC50 value (the concentration

that inhibits cell growth by 50%).

Analysis of Downstream Target Modulation
Workflow for Analyzing c-Myc and p21 Expression:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11105487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11105487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9276009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9276009/
https://file.medchemexpress.com/batch_PDF/HY-151884/FUBP1-IN-2-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b11269951#fubp1-in-2-solubility-and-stability-for-cell-culture
https://www.benchchem.com/product/b11269951#fubp1-in-2-solubility-and-stability-for-cell-culture
https://www.benchchem.com/product/b11269951#fubp1-in-2-solubility-and-stability-for-cell-culture
https://www.benchchem.com/product/b11269951#fubp1-in-2-solubility-and-stability-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11269951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11269951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

